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Compound of Interest

Compound Name: Methyl chlorate

CAS No.: 91589-75-2

Cat. No.: B14362130

Get Quote

WARNING: EXTREME EXPLOSION HAZARD

This document is intended for trained professionals in appropriately equipped laboratory

settings. Methyl chlorate and other alkyl chlorates are exceptionally unstable, highly explosive,

and sensitive to shock, friction, and heat. Accidental synthesis of methyl chlorate poses a

severe and immediate risk of catastrophic explosion. Under no circumstances should this

substance be synthesized or handled by untrained personnel or in a standard laboratory

setting. The primary and only safe response to the suspected presence of unstable methyl
chlorate is immediate evacuation and contact with Emergency Health and Safety (EHS) and/or

explosive ordnance disposal (EOD) professionals.

Troubleshooting Guide: Hazard Recognition and
Emergency Response
This guide addresses issues related to the accidental formation or suspected presence of

methyl chlorate. The only "troubleshooting" is immediate hazard mitigation.
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Issue / Observation Potential Cause
IMMEDIATE ACTION

REQUIRED

Unexpected crystal formation

in a reaction involving

methanol and a chlorate

source.

Accidental synthesis of methyl

chlorate.

1. DO NOT TOUCH OR MOVE

THE VESSEL. 2. Alert all

personnel in the immediate

vicinity. 3. Evacuate the

laboratory immediately. 4.

Contact your institution's EHS

and/or local emergency

services (bomb squad).

Solution exhibits signs of

uncontrolled reaction (gas

evolution, color change,

temperature increase) after

adding a chlorate-containing

reagent.

Decomposition of unstable

methyl chlorate is imminent.

1. DO NOT ATTEMPT TO

QUENCH OR COOL THE

REACTION. 2. Alert all

personnel. 3. Evacuate the

laboratory immediately. 4.

Contact EHS and/or local

emergency services.

A solution containing alcohols

and chlorates has been stored

for any length of time.

Potential for slow formation of

explosive alkyl chlorates.

1. DO NOT HANDLE THE

CONTAINER. 2. Cordon off the

area. 3. Treat as a potential

explosive device. 4. Contact

EHS and/or explosive disposal

professionals.

Frequently Asked Questions (FAQs) on Methyl
Chlorate Hazards
Q1: What is methyl chlorate and why is it so dangerous?

A1: Methyl chlorate (CH₃ClO₃) is the methyl ester of chloric acid. It is a member of the alkyl

chlorate family, which is notorious for extreme instability. The molecule contains a strong

oxidizing group (the chlorate) bonded to a fuel source (the methyl group), making it a primary

explosive. It is highly sensitive to detonation from physical shock, friction, heat, or even

spontaneous decomposition.
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Q2: Can I stabilize an unstable methyl chlorate solution?

A2: No. Any attempt to handle, dilute, neutralize, or otherwise "stabilize" a solution suspected

of containing methyl chlorate is extremely dangerous and could trigger an explosion. The only

safe procedure is to treat it as an active explosive and follow the emergency response actions

outlined above.

Q3: What are the decomposition products of methyl chlorate?

A3: The decomposition of methyl chlorate is a rapid, exothermic reaction that produces a

large volume of gas, resulting in a violent explosion. While precise pathways are not well-

documented due to its instability, thermal decomposition would likely produce toxic and

corrosive gases such as hydrogen chloride, phosgene, and chlorine.[1][2]

Q4: How does methyl chlorate compare to other hazardous methyl compounds?

A4: While other methyl compounds are hazardous, methyl chlorate is in a class of its own due

to its explosive nature. The table below provides a comparison with other common, but less

acutely explosive, laboratory chemicals.

Compound Formula Primary Hazards

Methyl Chlorate CH₃ClO₃
Extreme Explosion Hazard,

Shock/Friction Sensitive

Methyl Chloride CH₃Cl
Flammable Gas, Toxic,

Suspected Carcinogen[3]

Methyl Chloroformate ClCOOCH₃

Highly Flammable, Toxic,

Corrosive, Water-Reactive[1]

[2][4]

Sodium Chlorate NaClO₃
Strong Oxidizer, Fire/Explosion

risk with combustibles[5]
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No experimental protocols for the synthesis, handling, or use of methyl chlorate are provided

due to its extreme and unpredictable explosive hazard. The only relevant protocol is for

emergency response.

Emergency Response Protocol for Suspected Methyl
Chlorate Formation

Cease all actions immediately. Do not attempt to adjust, move, or alter the experimental

setup.

Alert all personnel in the laboratory and adjacent areas with a clear, calm statement about

the potential for an explosion.

Evacuate the area via the nearest and safest exit. Do not use elevators.

Isolate the area. Prevent entry by others.

Notify authorities. From a safe location, contact your institution's designated Emergency

Health and Safety (EHS) office and provide the following information:

Your name and location.

The specific laboratory where the hazard is located.

The belief that an explosive compound (methyl chlorate) has been formed.

The reagents and general procedure that led to the situation.

Follow the instructions of EHS and emergency responders. Do not re-enter the area until it

has been declared safe by trained professionals.
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Caption: Conceptual diagram of the explosive decomposition of methyl chlorate.
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Caption: Emergency response workflow for suspected methyl chlorate hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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